Cas no 868370-64-3 (N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide)

• Product Name: N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
• CAS No: 868370-64-3
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 6042136
• PubChem ID: 2150990
• Update Time: 2025-05-23

N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
• Butanamide, N-(3-ethyl-4,7-dimethoxy-2(3H)-benzothiazolylidene)-
• 868370-64-3
• N-(3-Ethyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)butyramide
• N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)butanamide
• N-[(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide
• (Z)-N-(3-ethyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)butyramide
• F1814-1110
• AKOS024611064

• Inchi： 1S/C15H20N2O3S/c1-5-7-12(18)16-15-17(6-2)13-10(19-3)8-9-11(20-4)14(13)21-15/h8-9H,5-7H2,1-4H3
• InChI Key： LCLCSCUGKHAARJ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OC)C=CC(OC)=C2S1)(=O)CCC

Computed Properties

• Exact Mass: 308.11946368g/mol
• Monoisotopic Mass: 308.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 455.9±55.0 °C(Predicted)
• pka: -0.88±0.20(Predicted)

Additional information on N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide

Comprehensive Overview of N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide (CAS No. 868370-64-3)

N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide, with the CAS number 868370-64-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The Z-configuration of the butanamide moiety and the presence of dimethoxy and ethyl substituents contribute to its unique chemical properties, making it a subject of interest for drug discovery and material science applications.

Recent studies highlight the potential of N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide as a scaffold for designing novel therapeutic agents. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target specificity. In agrochemistry, derivatives of this compound have shown promise as eco-friendly pesticides, aligning with the global push for sustainable agricultural practices. The compound’s CAS 868370-64-3 is frequently cited in patents and academic papers, underscoring its industrial relevance.

The synthesis of CAS 868370-64-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and confirm its molecular structure. Given the rising demand for high-purity intermediates in drug development, this compound’s scalable production methods are a hot topic in process chemistry forums. Additionally, its low toxicity profile (as per preliminary studies) makes it a candidate for further preclinical evaluations.

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In summary, N-(2Z)-3-ethyl-4,7-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide (868370-64-3) exemplifies the intersection of medicinal chemistry and industrial applicability. Its structural complexity and functional adaptability ensure continued exploration across scientific disciplines, while its alignment with sustainability trends enhances its market potential. Future research may unlock further therapeutic or agricultural breakthroughs, solidifying its status as a valuable chemical entity.